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A comprehensive technical guide detailing the discovery, history, and foundational experimental

protocols for the radionuclide Antimony-125 (¹²⁵Sb). This document is intended for

researchers, scientists, and professionals in drug development, providing an in-depth

understanding of this important isotope.

Antimony-125, a radioisotope of the element antimony with a half-life of 2.758 years, was first

identified in 1951 by G.R. Leader and W.H. Sullivan. Their seminal work, "Study of Long-Lived

Antimony in Fission (II)," published in Radiochemical Studies: The Fission Products, detailed its

discovery as a product of uranium fission. This discovery opened a new chapter in the study of

fission products and provided a valuable new tracer for scientific and industrial applications.

Discovery and Early History
The discovery of Antimony-125 was a direct result of the intensive radiochemical analysis of

fission products following the advent of nuclear reactors. Researchers meticulously separated

and characterized the complex mixture of radioactive isotopes produced during nuclear fission.

The work of Leader and Sullivan was instrumental in isolating and identifying this previously

unknown long-lived antimony isotope.

Subsequent to its discovery, extensive research was undertaken to characterize its nuclear

properties. A notable early contribution was made by Sven A. E. Johansson in 1953 with his

publication, "The Decay Scheme of Sb125," which provided a detailed analysis of its
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radioactive decay pathway. These early studies laid the groundwork for our current

understanding of Antimony-125's decay characteristics.

Production and Separation
Antimony-125 is primarily produced through two main pathways: as a fission product from the

nuclear fission of uranium and through the neutron irradiation of stable tin isotopes.

Production via Neutron Irradiation of Tin-124
A common method for producing Antimony-125 involves the neutron bombardment of

enriched Tin-124 (¹²⁴Sn) targets in a nuclear reactor. The nuclear reaction proceeds as follows:

¹²⁴Sn (n,γ) → ¹²⁵Sn → ¹²⁵Sb + β⁻

This process involves the capture of a neutron by a ¹²⁴Sn nucleus, forming the unstable isotope

¹²⁵Sn, which then undergoes beta decay to form ¹²⁵Sb.

Isolation from Fission Products
Antimony-125 is also a significant long-lived fission product of uranium and plutonium. Its

separation from the complex mixture of other fission products requires sophisticated

radiochemical techniques.

Quantitative Data
The nuclear decay properties of Antimony-125 have been extensively studied and are

summarized in the table below.
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Property Value

Half-life 2.75856 years

Decay Mode Beta minus (β⁻)

Parent Nuclide ¹²⁵Sn

Daughter Nuclide ¹²⁵Te

Beta Minus (β⁻) Max Energy 766.7 keV

Major Gamma Ray Energies 427.9 keV, 463.4 keV, 600.6 keV, 635.9 keV

Experimental Protocols
The following sections detail the methodologies employed in the foundational experiments

related to the discovery and characterization of Antimony-125.

Protocol for the Separation of Antimony-125 from
Fission Products (based on early methods)
This protocol outlines a general procedure for the chemical separation of antimony isotopes

from a mixture of fission products, as would have been employed in the early 1950s.

Dissolution: The irradiated uranium target is dissolved in a strong acid, such as nitric acid.

Precipitation of Insoluble Sulfides: Hydrogen sulfide is passed through the acidic solution.

This precipitates the sulfides of antimony and other elements of the hydrogen sulfide group,

while uranium and the majority of other fission products remain in solution.

Separation of Antimony: The sulfide precipitate is dissolved in a suitable solvent. The

separation of antimony from other sulfides is then achieved through a series of selective

precipitation and dissolution steps, exploiting the differences in the chemical properties of the

elements.

Purification: The separated antimony fraction is further purified using techniques such as ion

exchange chromatography or solvent extraction to isolate Antimony-125 from other

antimony isotopes and any remaining impurities.
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Radiometric Analysis: The purity and quantity of the isolated Antimony-125 are determined

by radiometric measurements, including half-life determination and gamma-ray

spectroscopy.

Protocol for the Study of the Decay Scheme of
Antimony-125 (based on early beta-gamma coincidence
spectroscopy)
This protocol describes a generalized experimental setup for investigating the decay scheme of

Antimony-125 using beta-gamma coincidence spectroscopy, a technique prevalent in the

1950s.

Source Preparation: A thin, uniform source of purified Antimony-125 is prepared on a

suitable backing material to minimize self-absorption of the emitted radiations.

Detector Setup: The source is placed between a beta detector (e.g., a Geiger-Müller counter

or a scintillation detector) and a gamma detector (e.g., a NaI(Tl) scintillation detector).

Coincidence Circuitry: The outputs of the two detectors are fed into a coincidence circuit.

This circuit generates an output signal only when a beta particle and a gamma ray are

detected simultaneously (within a very short time window).

Data Acquisition: The energy spectrum of the gamma rays that are in coincidence with beta

particles of a specific energy range is recorded. By systematically varying the energy window

for the beta detector, the relationship between the energies of the emitted beta particles and

gamma rays can be established.

Decay Scheme Construction: Based on the coincidence data, a decay scheme is

constructed that shows the energy levels of the daughter nucleus (Tellurium-125) and the

transitions between them.

Visualizations
Signaling Pathway of Antimony-125 Production from
Tin-124
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Caption: Production pathway of Antimony-125 from Tin-124 via neutron capture and

subsequent beta decay.

Experimental Workflow for Antimony-125 Separation
from Fission Products
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Caption: A simplified workflow for the radiochemical separation of Antimony-125 from fission

products.

Early Applications
In the years following its discovery, Antimony-125's relatively long half-life and distinct gamma

emissions made it a valuable tool as a radioactive tracer in various industrial and scientific

applications. One of the early uses was in the monitoring of industrial processes, such as

tracking the flow of materials in pipelines and measuring the wear of machine parts. Its

presence could be detected externally, providing a non-invasive method for process analysis.

While specific industrial applications from the 1950s are not extensively documented in readily
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available literature, the use of similar radioisotopes as tracers was a burgeoning field during

this period.

This technical guide provides a historical and scientific overview of Antimony-125, from its

discovery to its fundamental characterization. The detailed protocols and data presented serve

as a valuable resource for researchers and professionals in the field.

To cite this document: BenchChem. [Unveiling Antimony-125: A Technical History of its
Discovery and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081612#antimony-125-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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